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Compound of Interest

Compound Name:
Chloranilic acid sodium salt

hydrate

Cat. No.: B12324343

Get Quote

Abstract & Scope
This protocol details the quantitative determination of total calcium in serum using the sodium

chloranilate precipitation method. Unlike direct dye-binding methods (e.g., Arsenazo III or o-

Cresolphthalein) which are prone to magnesium and protein interferences, this method utilizes

a physical separation step. Calcium is precipitated as insoluble calcium chloranilate, washed to

remove impurities, and subsequently dissolved in EDTA to release the chloranilate ion. The

optical density of the liberated purple chloranilate ion is directly proportional to the calcium

concentration and is measured spectrophotometrically at 520 nm.[1]

Target Audience: Analytical Chemists, Toxicology Researchers, and Clinical Pathologists.

Scientific Principle
The assay relies on a displacement reaction sequence that converts a colorless analyte

(Calcium) into a colored surrogate (Chloranilate ion) with high molar absorptivity.

Precipitation (Selectivity): Sodium chloranilate is added to the serum. Calcium ions react with

chloranilate anions to form a precipitate of calcium chloranilate. Magnesium chloranilate
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remains soluble under these conditions, effectively eliminating Mg²⁺ interference.

Liberation (Quantification): The precipitate is washed and then treated with Tetrasodium

EDTA. EDTA has a higher affinity for calcium (

) than chloranilic acid does. It sequesters the calcium, liberating the chloranilate ion into
solution.

Reagents & Equipment Preparation
Equipment

Micro-centrifuge: Capable of 2000–3000 x g.

Spectrophotometer: Capable of reading at 520 nm (bandwidth

10 nm).

Micro-cuvettes: 1 cm path length, quartz or optical glass (min volume 0.5 mL).

Conical Centrifuge Tubes: 1.5 mL or 2.0 mL Eppendorf style (must be acid-washed).

Reagents
All reagents must be ACS Grade or higher. Use Type I deionized water.
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Reagent Preparation / Specification Storage

1. Sodium Chloranilate

Reagent

Dissolve 1.0 g of Sodium

Chloranilate in 50 mL

deionized water. If using

Chloranilic Acid: Dissolve 1.0 g

in 50 mL water containing 7

mL of 1N NaOH. Filter before

use if turbid.

4°C (Dark)

2. Isopropyl Alcohol Wash

(50%)

Mix 50 mL Isopropyl Alcohol

(99%) with 50 mL deionized

water.

Room Temp

3. EDTA Solution (5%)

Dissolve 5.0 g Tetrasodium

EDTA (

) in 100 mL deionized water.

Adjust pH to 10.0 with NaOH if

necessary.

Room Temp

4. Calcium Standard (10

mg/dL)

Dry

at 110°C for 2 hrs. Weigh

0.2497 g.[2] Dissolve in 5 mL

1N HCl. Dilute to 1 L with

water.

4°C

Experimental Protocol (Step-by-Step)
Phase 1: Precipitation

Pipette: Transfer 100 µL of Serum (or Standard) into a labeled centrifuge tube.

Precipitate: Add 100 µL of Sodium Chloranilate Reagent.

Mix: Vortex gently for 5 seconds.

Incubate: Allow the tubes to stand at room temperature for 30 minutes. Note: This ensures

complete crystal growth.
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Centrifuge: Spin at 2500 x g for 10 minutes.

Decant: Carefully aspirate or decant the supernatant without disturbing the packed pellet.

Invert tube on filter paper to drain for 1 minute.

Phase 2: Washing (Critical for Specificity)
The goal is to remove excess sodium chloranilate (which is also purple) without redissolving

the calcium pellet.

Wash 1: Add 500 µL of 50% Isopropyl Alcohol to the pellet.

Resuspend: Gently tap the tube or vortex on low to wash the pellet surface.

Centrifuge: Spin at 2500 x g for 5 minutes.

Decant: Aspirate the supernatant completely.

Repeat: Perform the wash step one more time (Total 2 washes).

Phase 3: Color Development & Measurement
Dissolve: Add 1.0 mL of 5% EDTA Solution to the washed pellet.

Reaction: Vortex vigorously until the precipitate is fully dissolved. The solution will turn a

clear pink/purple color.

Read: Transfer to a micro-cuvette and measure Absorbance (Abs) at 520 nm against a

Reagent Blank (EDTA solution).

Method Validation & Logic
Workflow Logic Diagram
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Serum Sample (100 µL)
Contains Ca2+, Mg2+, Proteins

Add Sodium Chloranilate
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Incubate 30 min
Forms Ca-Chloranilate (Solid)

 Displacement

Centrifuge & Decant
Remove Supernatant (Mg, Proteins)

Wash with 50% Isopropanol
Removes excess Chloranilate

 Pellet Retention

Add 5% Na4-EDTA
Chelates Ca, releases Chloranilate Ion

 Clean Pellet

Measure Absorbance @ 520 nm
Intensity ~ [Ca2+]

 Color Generation

Click to download full resolution via product page

Caption: Step-by-step mechanism of the Chloranilate precipitation and colorimetric recovery.

Calculation
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Performance Characteristics
Parameter Value Notes

Linearity 2.0 – 20.0 mg/dL
Covers Hypo- and

Hypercalcemia ranges.

Interference (Mg) < 5% error at 5 mg/dL Mg

Due to high solubility of Mg-

Chloranilate in 50%

isopropanol.

Interference (Lipemia) Negligible
Lipids are removed in the

supernatant decanting step.

Precision (CV) < 3.0% Intra-assay precision.

Troubleshooting Guide
Low Absorbance:

Cause: Incomplete precipitation or loss of pellet during decanting.

Fix: Increase incubation time to 45 mins; use a swing-bucket rotor to keep pellet at the

bottom.

High Background (Blank):

Cause: Inadequate washing of the pellet.

Fix: Ensure the supernatant is fully removed between washes. Do not reduce wash

volume.

Turbidity in Final Solution:

Cause: Lipids or proteins carried over.

Fix: Ensure the first centrifugation is hard (2500g+). The EDTA step should yield a crystal-

clear pink solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.cabidigitallibrary.org/doi/full/10.5555/19581401778
https://www.google.com/url?sa=E&q=https%3A%2F%2Facademic.oup.com%2Fajcp%2Farticle-abstract%2F28%2F2%2F208%2F1784968
https://www.google.com/url?sa=E&q=https%3A%2F%2Fpubmed.ncbi.nlm.nih.gov%2F14005574%2F
https://www.fsis.usda.gov/sites/default/files/media_file/2020-11/CLG-SOCAL-3.pdf
https://www.scribd.com/document/553166861/Calcium-Sodium-Potassium-Chloride-Pason-Calibration-Solutions-Preparation-Procedure-07-25-05
https://www.benchchem.com/product/b12324343?utm_src=pdf-custom-synthesis#bc-rfq
https://www.cabidigitallibrary.org/doi/full/10.5555/19581401778
https://eusalt.com/_library/_files/EuSalt_AS009-2005_Calcium_and_Magnesium_-_Flame_Atomic_Absorption_Spectrometric_Method.pdf
https://www.fsis.usda.gov/sites/default/files/media_file/2020-11/CLG-SOCAL-3.pdf
https://www.scribd.com/document/553166861/Calcium-Sodium-Potassium-Chloride-Pason-Calibration-Solutions-Preparation-Procedure-07-25-05
https://www.benchchem.com/product/b12324343/docs#application-note-micro-determination-of-serum-calcium-via-sodium-chloranilate-precipitation
https://www.benchchem.com/product/b12324343/docs#application-note-micro-determination-of-serum-calcium-via-sodium-chloranilate-precipitation
https://www.benchchem.com/product/b12324343/docs#application-note-micro-determination-of-serum-calcium-via-sodium-chloranilate-precipitation
https://www.benchchem.com/product/b12324343/docs#application-note-micro-determination-of-serum-calcium-via-sodium-chloranilate-precipitation
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12324343?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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